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Compound of Interest

Compound Name: IR-806

Cat. No.: B12066224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the near-infrared (NIR) cyanine

dye, IR-806, tailored for professionals in research and drug development. The document details

its core physicochemical properties, experimental protocols derived from scientific literature,

and visual representations of its synthesis and potential cellular interactions.

Core Properties of IR-806 Dye
IR-806 is a water-soluble, near-infrared fluorescent dye with significant applications in

bioimaging and as a photosensitizer.[1] Its fundamental molecular and physical characteristics

are summarized below.
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Property Value

Molecular Formula C₃₇H₄₄ClN₂NaO₆S₂

Molecular Weight 735.33 g/mol

Appearance Green to dark green solid powder

Melting Point 214-218 °C

Solubility
Water-soluble, Soluble in DMSO (100 mg/mL

with sonication)

Absorption Maximum (λmax) 806 nm (in Chloroform)

Emission Maximum
Extends beyond 900 nm (in Chloroform, with

750 nm excitation)

Extinction Coefficient 390 L·g⁻¹·cm⁻¹ at 806 nm (in Chloroform)

Synonyms

2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-

(4-sulfobutyl)-2H-indol-2-ylidene]-ethylidene]-1-

cyclopenten-1-yl]-ethenyl]-3,3-dimethyl-1-(4-

sulfobutyl)-3H-indolium, inner salt, sodium salt

Experimental Protocols
The following protocols are synthesized from methodologies reported in peer-reviewed

research and are intended to serve as a starting point for experimental design.

This protocol describes the synthesis of IR-806 from the commercially available cyanine dye

IR-780, a method employed to introduce a carboxylic acid functional group for subsequent

conjugation.

Starting Material: Begin with the cyanine dye IR-780.

Reaction: Perform a nucleophilic substitution on the central chlorine atom of the IR-780

molecule.

Functionalization: Introduce a carboxylic acid-functionalized derivative. This modification is

crucial for enabling the dye to bind to nanoparticles or other molecules of interest.
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Purification: Purify the resulting product to yield IR-806.

Characterization: Confirm the synthesis by measuring the absorption spectrum, which should

show a maximum absorption at approximately 806 nm in chloroform.

IR-806 can be utilized as a molecular antenna in the synthesis of nanoprobes for in vivo

imaging studies.[2]

Nanoprobe Synthesis:

Activate IR-806 (0.1 mg) and a targeting ligand such as folic acid (0.02 mg) with EDC/NHS

(1x10⁻⁴ mol) in a DMSO (10 mL) solution.

After 30 minutes, add a solution of amine-functionalized upconversion nanoparticles

(UCNs, 5 mg).

Stir the reaction mixture at room temperature for 4 hours.

Purification:

Purify the resulting nanoprobes by centrifugation at 10,000 rpm for 5 minutes.

Resuspend the purified nanoprobes in 5 mL of DMSO.

In Vivo Administration: For preclinical studies, inject the nanoprobe solution into the subject

(e.g., via tail vein in mice).

Imaging: Utilize a suitable in vivo imaging system to detect the near-infrared fluorescence

emitted from the targeted tissues.

Visualizing Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate key processes related to

IR-806.

IR-780 Dye Nucleophilic SubstitutionStarting Material Introduction of
Carboxylic Acid Group

Functionalization Purification IR-806 DyeFinal Product
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Caption: Synthesis workflow for IR-806 dye from IR-780.
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Caption: Proposed cellular uptake and localization of heptamethine cyanine dyes in cancer

cells.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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